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Compound of Interest

Compound Name: Moclobemide-d8

Cat. No.: B15142415 Get Quote

Technical Guide: Moclobemide-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Moclobemide-d8, a deuterated

analog of the reversible monoamine oxidase A (MAO-A) inhibitor, Moclobemide. This guide is

intended for use in research and development, particularly in pharmacokinetic and metabolic

studies where a stable isotope-labeled internal standard is required for quantitative analysis.

Core Data Presentation
The key quantitative data for Moclobemide-d8 and its parent compound, Moclobemide, are

summarized in the table below for easy reference and comparison.

Property Moclobemide-d8 Moclobemide (Unlabeled)

CAS Number 2309010-25-9[1] 71320-77-9[2][3][4]

Molecular Weight 276.79 g/mol [1][2][3][5][6] 268.74 g/mol [4]

Molecular Formula C₁₃H₉D₈ClN₂O₂[1][2][3] C₁₃H₁₇ClN₂O₂[4]
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Moclobemide-d8 is primarily utilized as an internal standard in bioanalytical methods to ensure

the accuracy and precision of the quantification of Moclobemide in biological matrices such as

plasma. Below are detailed methodologies for the determination of Moclobemide, where

Moclobemide-d8 would be an ideal internal standard.

Determination of Moclobemide in Human Plasma by
HPLC-UV
This method is suitable for pharmacokinetic studies and therapeutic drug monitoring.

Sample Preparation (Liquid-Liquid Extraction):

To 1 mL of human plasma, add the internal standard (Moclobemide-d8).

Alkalinize the plasma sample to a pH of approximately 11.

Add 10 mL of n-butyl chloride or dichloromethane and vortex for 5 minutes.

Centrifuge at 2000 rpm for 3 minutes to separate the layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the HPLC system.

Chromatographic Conditions:

Column: ODS C18 column (250 mm x 4.6 mm, 5 µm particle size)[5].

Mobile Phase: A mixture of 5 mM NaH₂PO₄, acetonitrile, and triethylamine (1000:350:10

v/v/v), with the pH adjusted to 3.4[5].

Flow Rate: 1.0 mL/min[5].

Detection: UV spectrophotometry at a wavelength of 240 nm[5].
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Quantification of Moclobemide in Human Blood by LC-
MS
This high-sensitivity method is ideal for studies requiring low detection limits.

Sample Preparation (Protein Precipitation):

To 50 µL of whole blood, add 100 µL of acetonitrile containing the internal standard

(Moclobemide-d8).

Vortex the mixture to precipitate proteins.

Centrifuge to pellet the precipitated proteins.

Transfer 100 µL of the supernatant to a new tube and evaporate to dryness under a gentle

stream of nitrogen.

Reconstitute the residue in 100 µL of a water/methanol (90/10 v/v) solution.

Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Liquid Chromatography Conditions:

LC System: UltiMate 3000 RSLC system.

Column: Accucore™ Phenyl Hexyl (100 x 2.1 mm, 2.6 µm).

Mobile Phase: Gradient elution with water and acetonitrile, both containing 0.1% formic

acid.

Column Temperature: 40 °C.

Mass Spectrometry Conditions:

Mass Spectrometer: Q Exactive Focus hybrid quadrupole-Orbitrap mass spectrometer.

Ionization Source: Heated electrospray ionization (HESI) in positive mode.
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Detection Mode: Full MS mode with a resolution of 35,000 (FWHM) at m/z 200, scanning

a mass range of 100-600 m/z.

Mandatory Visualizations
The following diagrams illustrate the mechanism of action of Moclobemide and a typical

experimental workflow for its quantification.
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Caption: Mechanism of action of Moclobemide.
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Caption: Bioanalytical workflow for Moclobemide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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